(4-ethyl-4H-1,2,4-triazol-3-yl)methanol
Cat. No. B8801463
M. Wt: 127.14 g/mol
InChI Key: OZRGOYBVRAWHFJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07262185B2
Procedure details
To a mixture of 90% nitric acid (15 ml) and water (22 ml) was added sodium nitrite (0.06 g) and then 3-hydroxymethyl-5-mercapto-4-ethyl-4H-1,2,4-triazole (7.5 g) was slowly added for 0.5 hours at 45° C. After allowing the mixture to be cooled to room temperature, sodium carbonate was slowly added thereto to adjust pH to 7 at 0° C. The reaction mixture was concentrated under reduced pressure, methanol was added to the residue, and the precipitates were removed by filtration. The mixture was concentrated under reduced pressure, and the obtained residue was separated and purified by column chromatography (ethanol:ethyl acetate 2:1), to give 4-ethyl-3-hydroxymethyl-4H-1,2,4-triazole (4.60 g) as brown oil.
Quantity
7.5 g
Type
reactant
Reaction Step Three
Identifiers
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REACTION_CXSMILES
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[N+]([O-])(O)=O.N([O-])=O.[Na+].[OH:9][CH2:10][C:11]1[N:15]([CH2:16][CH3:17])[C:14](S)=[N:13][N:12]=1.C(=O)([O-])[O-].[Na+].[Na+]>O>[CH2:16]([N:15]1[CH:14]=[N:13][N:12]=[C:11]1[CH2:10][OH:9])[CH3:17] |f:1.2,4.5.6|
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Inputs
Step One
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Name
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|
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Quantity
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15 mL
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Type
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reactant
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Smiles
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[N+](=O)(O)[O-]
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Name
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|
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Quantity
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22 mL
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Type
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solvent
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Smiles
|
O
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Step Two
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Name
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Quantity
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0.06 g
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Type
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reactant
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Smiles
|
N(=O)[O-].[Na+]
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Step Three
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Name
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|
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Quantity
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7.5 g
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Type
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reactant
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Smiles
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OCC1=NN=C(N1CC)S
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Step Four
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
C([O-])([O-])=O.[Na+].[Na+]
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
|
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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to adjust pH to 7 at 0° C
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The reaction mixture was concentrated under reduced pressure, methanol
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ADDITION
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Type
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ADDITION
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|
Details
|
was added to the residue
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CUSTOM
|
Type
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CUSTOM
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|
Details
|
the precipitates were removed by filtration
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CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
The mixture was concentrated under reduced pressure
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the obtained residue was separated
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CUSTOM
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Type
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CUSTOM
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|
Details
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purified by column chromatography (ethanol:ethyl acetate 2:1)
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
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C(C)N1C(=NN=C1)CO
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.6 g | |
| YIELD: CALCULATEDPERCENTYIELD | 76.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
